Cas no 198904-22-2 (methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name))
![methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name) structure](https://www.kuujia.com/scimg/cas/198904-22-2x500.png)
198904-22-2 structure
Product name:methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name)
methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name) Chemical and Physical Properties
Names and Identifiers
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- methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name)
- butanoic acid, 2-[(methoxycarbonyl)amino]-3-methyl-, 2-[(2S,3S)-2-hydroxy-3-[[(2S)-2-[(methoxycarbonyl)amino]-3-methyl-1-oxobutyl]amino]-4-phenylbutyl]-2-[[4-(2-pyridinyl)phenyl]methyl]hydrazide, (2S)-
- methyl {(5S,10S,11S,14S)-11-benzyl-10-hydroxy-15-methyl-3,6,13-trioxo-5-(propan-2-yl)-8-[4-(pyridin-2-yl)benzyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl}carbamate
- 2,5,6,10,13-Pentaazatetradecanedioic acid, 8-hydroxy-3,12-bis(1-methylethyl)-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, dimethyl ester, (3S,8S,9S,12S)-
- 198904-22-2
- N-{3-Hydroxy-4-[2-(1-hydroxy-2-{[hydroxy(methoxy)methylidene]amino}-3-methylbutylidene)-1-{[4-(pyridin-2-yl)phenyl]methyl}hydrazinyl]-1-phenylbutan-2-yl}-2-{[hydroxy(methoxy)methylidene]amino}-3-methylbutanimidic acid
- CHEMBL324521
- {(S)-1-[N''-[(2S,3S)-2-Hydroxy-3-((S)-2-methoxycarbonylamino-3-methyl-butyrylamino)-4-phenyl-butyl]-N''-(4-pyridin-2-yl-benzyl)-hydrazinocarbonyl]-2-methyl-propyl}-carbamic acid methyl ester
- BDBM50066468
- 1-(4-(Pyridin-2-yl)-phenyl)-4(S)-hydroxy-5(S)-2,5-bis(N-(N-methoxycarbonyl-(L)-valyl)amino)-6-phenyl-2-azahexane
- methyl N-[(1S)-1-[[(1S,2S)-1-benzyl-2-hydroxy-3-[[[(2S)-2-(methoxycarbonylamino)-3-methyl-butanoyl]amino]-[[4-(2-pyridyl)phenyl]methyl]amino]propyl]carbamoyl]-2-methyl-propyl]carbamate
- DTXSID30941755
- 2,5,6,10,13-Pentaazatetradecanedioic acid, 8-hydroxy-3,12-bis(1-methylethyl)-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-, dimethyl ester, (3S,8S,9S,12S)-
- 1-[4-(Pyridin-2-yl)-phenyl]-4(S)-hydroxy-5(S)-2,5-bis[N-(N-methoxycarbonyl-(L)-valyl)amino]-6-phenyl-2-azahexane
-
- Inchi: InChI=1S/C36H48N6O7/c1-23(2)31(39-35(46)48-5)33(44)38-29(20-25-12-8-7-9-13-25)30(43)22-42(41-34(45)32(24(3)4)40-36(47)49-6)21-26-15-17-27(18-16-26)28-14-10-11-19-37-28/h7-19,23-24,29-32,43H,20-22H2,1-6H3,(H,38,44)(H,39,46)(H,40,47)(H,41,45)/t29-,30-,31-,32-/m0/s1
- InChI Key: VYMKRRDHEOUFPR-YDPTYEFTSA-N
- SMILES: CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)C(C(C)C)NC(=O)OC)O)NC(=O)OC
Computed Properties
- Exact Mass: 676.35874
- Monoisotopic Mass: 676.35844789g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 49
- Rotatable Bond Count: 18
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 171Ų
- XLogP3: 4.8
Experimental Properties
- PSA: 171.22
methyl [(1S,4S,5S,10S)-4-benzyl-5-hydroxy-1,10-bis(1-methylethyl)-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name) Related Literature
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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2. Back matter
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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